(2-bromo-4-methylphenyl)(3-nitrobenzyl)amine

• IUPAC Name: 2-bromo-4-methyl-N-[(3-nitrophenyl)methyl]aniline
• InChI: InChI=1S/C14H13BrN2O2/c1-10-5-6-14(13(15)7-10)16-9-11-3-2-4-12(8-11)17(18)19/h2-8,16H,9H2,1H3
• InChI Key: GTBWYMBEYJSVOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2=CC(=CC=C2)[N+](=O)[O-])Br
• Molecular Formula: C14H13BrN2O2
• Molecular Weight: 321.17 g/mol

Description

(2-bromo-4-methylphenyl)(3-nitrobenzyl)amine, also known as BNA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BNA is a versatile compound that can be used in the synthesis of other compounds, as well as in scientific research to study its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine is not fully understood, but it is believed to act as an inhibitor of various enzymes. (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that plays a crucial role in the transmission of nerve impulses. This inhibition can lead to an increase in the levels of acetylcholine, which can have various physiological effects.
Biochemical and Physiological Effects:
(2-bromo-4-methylphenyl)(3-nitrobenzyl)amine has been shown to have various physiological effects, including anticholinesterase activity, anti-inflammatory activity, and analgesic activity. (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine has also been shown to have potential applications in the treatment of Alzheimer's disease, as it can inhibit the activity of acetylcholinesterase, which is believed to play a role in the development of the disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine in lab experiments is its versatility. (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine can be used in the synthesis of various compounds, as well as in scientific research to study its mechanism of action and physiological effects. However, one of the limitations of using (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine is its toxicity. (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine has been shown to be toxic to various cell lines, and caution should be exercised when handling the compound.

Future Directions

There are several future directions for the use of (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine in scientific research. One potential direction is the synthesis of novel heterocyclic compounds using (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine as a building block. These compounds could have potential applications in medicinal chemistry. Another potential direction is the study of the mechanism of action of (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine in more detail, which could lead to a better understanding of its physiological effects. Finally, the development of more efficient and less toxic synthesis methods for (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine could lead to its wider use in scientific research.

Synthesis Methods

The synthesis of (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine involves the reaction of 2-bromo-4-methylphenylamine and 3-nitrobenzyl chloride in the presence of a base such as potassium carbonate. The reaction yields (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine as a white solid with a yield of around 70%.

Scientific Research Applications

(2-bromo-4-methylphenyl)(3-nitrobenzyl)amine has been used extensively in scientific research for its potential applications in various fields. One of the most significant applications of (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine is in the synthesis of other compounds. (2-bromo-4-methylphenyl)(3-nitrobenzyl)amine can be used as a building block for the synthesis of various heterocyclic compounds, which have potential applications in medicinal chemistry.